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Compound of Interest

Compound Name: Calcium glubionate

Cat. No.: B046783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium glubionate is a highly soluble salt of calcium with gluconic and lactobionic acids,

making it an excellent source of calcium for various research applications, including cell culture,

animal studies, and pharmaceutical formulation development.[1][2] Its high bioavailability and

stability in solution make it a preferred choice over other calcium salts.[1][2] These application

notes provide a detailed protocol for the preparation of calcium glubionate stock solutions,

ensuring consistency and accuracy in experimental setups.

Physicochemical Properties
A thorough understanding of the physicochemical properties of calcium glubionate is crucial

for its effective use in research. The following table summarizes key quantitative data.
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Property Value References

Molecular Formula C₁₈H₃₂CaO₁₉·H₂O [3]

Molecular Weight 610.50 g/mol [3]

Appearance
White to cream-colored

crystalline or granular powder
[3][4]

Solubility in Water
Freely soluble, especially in

boiling water
[1][3][4]

pH of 10% w/v Solution 5.4 - 8.0 [4]

pH of Syrup 3.4 - 4.5 [5]

Calcium Content Approximately 6.0% - 7.0% [4]

Storage Temperature 0-8 °C for the solid compound [2]

Experimental Protocol: Preparation of a 1 M Calcium
Glubionate Stock Solution
This protocol outlines the steps for preparing a 1 Molar (M) stock solution of calcium
glubionate. This concentration is a common starting point for further dilutions in various

experimental settings.

Materials:

Calcium glubionate powder (anhydrous or monohydrate)

High-purity, sterile water (e.g., Milli-Q or equivalent)

Sterile glassware (beaker, volumetric flask, graduated cylinder)

Magnetic stirrer and stir bar

Calibrated pH meter

Sterile 0.22 µm syringe filter
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Sterile storage bottles

Procedure:

Calculate the required mass of calcium glubionate:

For a 1 M solution using calcium glubionate monohydrate (MW = 610.50 g/mol ), you will

need 610.50 g per liter of solution.

Adjust the mass based on the desired final volume. For example, to prepare 100 mL of a 1

M solution, weigh out 61.05 g of calcium glubionate.

Dissolution:

Add approximately 80% of the final volume of high-purity water to a sterile beaker

containing a magnetic stir bar.

While stirring, slowly add the weighed calcium glubionate powder to the water.

To aid dissolution, the solution can be gently warmed on a hot plate with stirring. Calcium
glubionate is freely soluble in boiling water.[3]

pH Adjustment (if necessary):

Allow the solution to cool to room temperature.

Measure the pH of the solution using a calibrated pH meter.

The typical pH of a 10% w/v solution is between 5.4 and 8.0.[4] If your experimental

application requires a specific pH outside of this range, adjust using sterile, dilute

hydrochloric acid (HCl) or sodium hydroxide (NaOH). Add the acid or base dropwise while

monitoring the pH.

Final Volume Adjustment:

Once the desired pH is achieved and the solution is at room temperature, transfer it to a

sterile volumetric flask.
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Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the calcium glubionate is transferred.

Bring the solution to the final desired volume with high-purity water.

Sterilization:

For applications requiring sterility, such as cell culture, filter the stock solution through a

sterile 0.22 µm syringe filter into a sterile storage bottle.

Storage:

Store the sterile stock solution at 2-8°C. While calcium glubionate solutions are stable, it

is good practice to prepare fresh solutions regularly for critical applications.[4] For

commercial syrup formulations, storage at a temperature not exceeding 30°C and avoiding

freezing is recommended.[5]

Experimental Workflow
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Caption: Workflow for preparing a sterile calcium glubionate stock solution.
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Signaling Pathway Involving Calcium
Calcium ions (Ca²⁺) are ubiquitous second messengers involved in numerous cellular signaling

pathways. The introduction of calcium glubionate to a cell culture medium increases the

extracellular calcium concentration. This can lead to an influx of Ca²⁺ into the cytoplasm

through various ion channels, triggering downstream signaling cascades.
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Caption: Simplified overview of intracellular calcium signaling initiated by extracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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